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Compound of Interest

Compound Name: Cinidon-ethyl

Cat. No.: B117795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the herbicide

Cinidon-ethyl against three alternatives used for post-emergence broadleaf weed control in

cereals: Carfentrazone-ethyl, Fluroxypyr, and Bromoxynil. The information is compiled from

publicly available data, including regulatory assessments and scientific literature.

Executive Summary
Cinidon-ethyl is a protoporphyrinogen oxidase (PPO) inhibitor that is not persistent in soil or

water. It exhibits moderate toxicity to aquatic organisms and earthworms, with low toxicity to

mammals and honeybees. Its alternatives, Carfentrazone-ethyl (another PPO inhibitor),

Fluroxypyr (a synthetic auxin), and Bromoxynil (a photosystem II inhibitor), present varied

environmental profiles. Carfentrazone-ethyl shows rapid degradation but can be toxic to

aquatic plants. Fluroxypyr is generally of low toxicity to animals but can be persistent and

mobile in soil. Bromoxynil degrades relatively quickly but demonstrates high toxicity to aquatic

organisms. This guide provides a detailed comparison of their environmental fate and

ecotoxicological effects to aid in informed decision-making.
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The following tables summarize the key environmental and ecotoxicological parameters for

Cinidon-ethyl and its alternatives.

Table 1: Environmental Fate and Physicochemical Properties

Parameter Cinidon-ethyl
Carfentrazone-
ethyl

Fluroxypyr Bromoxynil

Soil Half-Life

(DT50, aerobic)
Not persistent[1] 1-2 days[2] 36 days[3] ~7-10 days[4][5]

Water Solubility

(at 20-25°C)
0.057 mg/L[6] 22 mg/L[7][8] 91 mg/L[2][9] 130 mg/L[10][11]

Potential for

Groundwater

Contamination

Low[1] Low[12][13] Intermediate[3] Low[14]

Table 2: Ecotoxicological Profile
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Organism Endpoint
Cinidon-
ethyl

Carfentrazo
ne-ethyl

Fluroxypyr Bromoxynil

Fish

(Rainbow

Trout)

96-hr LC50
Moderately

toxic

1.6 - 2.0

mg/L[15]

>100 mg/L

(practically

non-toxic)[16]

0.05 mg/L

(very highly

toxic)[4][11]

Aquatic

Invertebrates

(Daphnia

magna)

48-hr EC50
Moderately

toxic[1]
>9.8 mg/L[15]

>100 mg/L

(practically

non-toxic)[16]

0.046 - 0.096

mg/L (very

highly toxic)

[4][5]

Birds

(Bobwhite

Quail)

Acute Oral

LD50
Low toxicity

>2250

mg/kg[7]

>2000

mg/kg[3]

148 - 217

mg/kg

(moderately

to highly

toxic)[4][17]

Honeybees

(Apis

mellifera)

Contact LD50

>200 µ g/bee

(relatively

non-toxic)[1]

Low risk
Not toxic (>25

µ g/bee )[9]

Not toxic

(>100 µ

g/bee )[5][11]

Experimental Protocols
The data presented in this guide are primarily derived from studies conducted according to

internationally recognized guidelines, predominantly those established by the Organisation for

Economic Co-operation and Development (OECD). These standardized protocols ensure the

reliability and comparability of the results.

Environmental Fate Studies
Soil Degradation (Aerobic): Typically follows OECD Guideline 307 ("Aerobic and Anaerobic

Transformation in Soil"). In these studies, the herbicide is applied to soil samples incubated

under controlled temperature, moisture, and aerobic conditions. The concentration of the

herbicide is measured at various time points to determine its rate of degradation, expressed

as a half-life (DT50).[10]
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Water Solubility: Determined according to OECD Guideline 105 ("Water Solubility"). This

method involves adding the test substance to water and determining the saturation

concentration through various analytical techniques.

Ecotoxicological Studies
Acute Fish Toxicity: Conducted following OECD Guideline 203 ("Fish, Acute Toxicity Test").

This test exposes fish (commonly Rainbow Trout or Bluegill Sunfish) to different

concentrations of the herbicide in water for 96 hours. The concentration that is lethal to 50%

of the test population (LC50) is determined.

Acute Aquatic Invertebrate Toxicity: Follows OECD Guideline 202 ("Daphnia sp. Acute

Immobilisation Test"). Daphnia magna, a small crustacean, is exposed to the herbicide for 48

hours. The concentration that causes immobilization in 50% of the population (EC50) is

calculated.[18][19][20]

Avian Acute Oral Toxicity: Performed according to OECD Guideline 223 ("Avian Acute Oral

Toxicity Test"). Birds (such as Bobwhite Quail or Mallard Ducks) are administered a single

oral dose of the herbicide. The dose that is lethal to 50% of the test group (LD50) is

determined.

Honeybee Acute Contact Toxicity: This test is based on OECD Guideline 214 ("Honeybees,

Acute Contact Toxicity Test"). Bees are topically exposed to the herbicide, and the dose that

is lethal to 50% of the bees within a specified time (usually 48 or 96 hours) is determined as

the LD50.

Mode of Action Signaling Pathways
The following diagrams, generated using Graphviz, illustrate the distinct modes of action for

Cinidon-ethyl and its alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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